Cas no 81760-46-5 (cafestol palmitate)

cafestol palmitate structure
cafestol palmitate structure
Product Name:cafestol palmitate
CAS No:81760-46-5
MF:C36H58O4
MW:554.843331813812
CID:987094
PubChem ID:77014447
Update Time:2025-04-20

cafestol palmitate Chemical and Physical Properties

Names and Identifiers

    • cafestol palmitate
    • CAFESTOL PALMITATE(RG) PrintBack
    • [(1R,4S,12S,13R,16R,17S)-17-Hydroxy-12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6-dien-17-yl]methyl hexadecanoate
    • DTXSID401002186
    • (7-Hydroxy-10b-methyl-3b,4,5,6,7,8,9,10,10a,10b,11,12-dodecahydro-5a,8-methanocyclohepta[5,6]naphtho[2,1-b]furan-7-yl)methyl hexadecanoate
    • UNII-P8W9M3T86Y
    • 81760-46-5
    • HEXADECANOIC ACID, ((3BS,5AS,7R,8R,10AR,10BS)-3B,4,5,6,7,8,9,10,10A,10B,11,12-DODECAHYDRO-7-HYDROXY-10B-METHYL-5A,8-METHANO-5AH-CYCLOHEPTA(5,6)NAPHTHO(2,1-B)FURAN-7-YL)METHYL ESTER
    • Q27286386
    • CCRIS 5878
    • HEXADECANOIC ACID, (3B,4,5,6,7,8,9,10,10A,10B,11,12-DODECAHYDRO-7-HYDROXY-10B-METHYL-5A,8-METHANO-5AH-CYCLOHEPTA(5,6)NAPHTHO(2,1-B)FURAN-7-YL)METHYL ESTER, (3BS-(3B.ALPHA.,5A.BETA.,7.BETA.,8.BETA.,10A.ALPHA.,10B.BETA.))-
    • Hexadecanoic acid, (3b,4,5,6,7,8,9,10,10a,10b,11,12-dodecahydro-7-hydroxy-10b-methyl-5a,8-methano-5aH-cyclohepta(5,6)naphtho(2,1-b)furan-7-yl)methyl ester, (3bS-(3balpha,5abeta,7beta,8beta,10aalpha,10bbeta))-
    • P8W9M3T86Y
    • [(1S,4S,12S,13R,16R,17R)-17-hydroxy-12-methyl-8-oxapentacyclo[14.2.1.01,13.04,12.05,9]nonadeca-5(9),6-dien-17-yl]methyl hexadecanoate
    • Cafesterol palmitate
    • ((1S,4S,12S,13R,16R,17R)-17-hydroxy-12-methyl-8-oxapentacyclo(14.2.1.01,13.04,12.05,9)nonadeca-5(9),6-dien-17-yl)methyl hexadecanoate
    • Cafestol palmitic acid
    • Inchi: 1S/C36H58O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-33(37)40-27-36(38)26-35-23-19-30-29-21-24-39-31(29)20-22-34(30,2)32(35)18-17-28(36)25-35/h21,24,28,30,32,38H,3-20,22-23,25-27H2,1-2H3/t28-,30-,32+,34-,35+,36+/m1/s1
    • InChI Key: DGPMHJKMSANHDM-SMDVAALKSA-N
    • SMILES: O[C@]1(COC(CCCCCCCCCCCCCCC)=O)C[C@@]23CC[C@@H]4C5C=COC=5CC[C@@]4(C)[C@@H]2CC[C@@H]1C3

Computed Properties

  • Exact Mass: 554.43400
  • Monoisotopic Mass: 554.43351033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 17
  • Complexity: 813
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 11.2
  • Topological Polar Surface Area: 59.7

Experimental Properties

  • PSA: 59.67000
  • LogP: 9.67150

cafestol palmitate Pricemore >>

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